Cas no 952-08-9 (1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-)

• Product name: 1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-
• CAS No: 952-08-9
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 751954
• PubChem ID: 10536593

1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-4,5-dihydro-1H-imidazole
• 952-08-9
• DTXSID20441416
• 1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-
• SCHEMBL9189709
• 1,3-bis(4,5-dihydro-1h-imidazol-2-yl)benzene

• Inchi： InChI=1S/C12H14N4/c1-2-9(11-13-4-5-14-11)8-10(3-1)12-15-6-7-16-12/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
• InChI Key： DYVOQLHXDCWSHY-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC(=CC=C2)C3=NCCN3

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 48.8Ų